4,6-dibromo-1-ethyl-2-methyl-1H-benzimidazol-5-ol hydrobromide

• IUPAC Name: 4,6-dibromo-1-ethyl-2-methylbenzimidazol-5-ol;hydrobromide
• InChI: InChI=1S/C10H10Br2N2O.BrH/c1-3-14-5(2)13-9-7(14)4-6(11)10(15)8(9)12;/h4,15H,3H2,1-2H3;1H
• InChI Key: GDHOSOYMTWJVKU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC2=C(C(=C(C=C21)Br)O)Br)C.Br
• Molecular Formula: C10H11Br3N2O
• Molecular Weight: 414.92 g/mol

Description

The compound “4,6-dibromo-1-ethyl-2-methyl-1H-benzimidazol-5-ol hydrobromide” is a derivative of benzimidazole. Benzimidazole is a heterocyclic aromatic organic compound and is a constituent of many bioactive heterocyclic compounds that are of wide interest because of their diverse biological and clinical applications. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

Benzimidazole is produced by condensation of o-phenylenediamine with formic acid. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

Benzimidazole is a dicyclic organic scaffold having imidazole (containing two nitrogen atoms at adjoining site) attached with a benzene ring. The structure of benzimidazole derivatives can form stacks with its own kind, the stacks being approximately orthogonal to each other.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Mechanism of Action

Benzimidazole derivatives have been found to exhibit a wide variety of biological activities, including anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant as well as antidiabetic activities.

Future Directions

Benzimidazole and its derivatives have received much interest in drug discovery because of their significant biological activities. The present focus is on the antimicrobial activity of reported benzimidazole derivatives, which may serve as a valuable source of information for researchers who wish to synthesize new molecules of benzimidazole nucleus which have immense potential to be investigated for newer therapeutic possibilities.